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Compound of Interest

Compound Name: Lankacyclinol A

Cat. No.: B1674469

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal
procedures for the handling of Lankacyclinol A. Given the absence of a specific Safety Data
Sheet (SDS) for Lankacyclinol A, the following guidance is based on information available for
the broader lankacidin class of antibiotics, which are known to be potent antimicrobial agents
that inhibit bacterial ribosomes.[1][2] Lankacyclinol A is a degradation product of lankacidinol.

[1]
l. Personal Protective Equipment (PPE) and Safety
Measures

Given that Lankacyclinol A is a potent powdered antimicrobial agent, stringent safety
measures must be followed to prevent exposure and contamination.[3][4]

Recommended Personal Protective Equipment:[5][6][7][8][]
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PPE Component

Specification

Rationale

Gloves

Nitrile, powder-free, double-

gloving recommended.

Protects hands from direct

contact with the compound.[5]

[7]

Gown/Lab Coat

Disposable, lint-free, with long

sleeves and tight-fitting cuffs.

Protects clothing and skin from
contamination.[5][7][10]

Eye Protection

Safety goggles or a face
shield.

Protects eyes from splashes or

airborne particles.[5][9]

Respiratory Protection

A properly fitted N95 respirator

Prevents inhalation of the

powdered compound,

or higher. especially during weighing and
handling.
Provides an additional barrier
Head and Shoe Covers Disposable. against contamination in a

controlled environment.[5][9]

Il. Chemical and Physical Properties

Specific experimental data for Lankacyclinol A is limited. The following table includes known

properties and estimated data based on the closely related compound, Lankacidin C, for

reference.
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Property Value Source/Notes

Molecular Formula C27H37NO8 [11][12]

Molecular Weight 503.58 g/mol [11]

CAS Number 52212-91-6 [13]

Appearance Assumed to be a solid powder.  Based on related compounds.

Data not available. Assume o
o General characteristic of
- poor solubility in water and o )
Solubility o ) similar complex organic
solubility in organic solvents

like DMSO.

molecules.

Known to be a degradation ) )
- o Handle with care to avoid
Stability product of lankacidinol under )
) - further degradation.
basic conditions.[1]

lll. Operational and Handling Plan

A systematic approach is essential when working with potent compounds like Lankacyclinol A.

Workflow for Handling Lankacyclinol A:
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Preparation

Don Appropriate PPE

Prepare Designated Work Area

Weigh Compound in Ventilated Enclosure

Handling and Experimentation

Dissolve in Appropriate Solvent

Perform Experiment

Cleanup and Disposal

Decontaminate Work Surfaces and Equipment

Segregate and Dispose of Waste

Doff and Dispose of PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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